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Compound of Interest

Compound Name: Sinomenine N-oxide

Cat. No.: B14748435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sinomenine N-oxide is a derivative of sinomenine, a bioactive alkaloid extracted from the

medicinal plant Sinomenium acutum.[1][2] This compound has garnered significant interest

within the scientific community for its potential therapeutic applications, demonstrating anti-

inflammatory, anti-angiogenic, and anti-rheumatic properties.[3] This technical guide provides a

detailed overview of Sinomenine N-oxide, including its chemical properties, biological

activities, and relevant experimental protocols.

Chemical and Physical Properties
Sinomenine N-oxide is characterized by the following properties:
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Property Value Source

CAS Number 1000026-77-6 [3][4][5][6][7]

Molecular Formula C19H23NO5 [5][6]

Molecular Weight 345.39 g/mol [5][6]

Appearance Powder [5]

Purity 95-98% (HPLC) [5][6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Storage Conditions
-20°C, sealed, in a ventilated,

dry environment
[5]

Biological Activity and Signaling Pathways
Sinomenine N-oxide exhibits notable biological activities, primarily as an inhibitor of nitric

oxide (NO) production, with an IC50 value of 23.04 μM.[3][4] Its parent compound, sinomenine,

and its derivatives are known to modulate several key signaling pathways implicated in

inflammation and cancer. These pathways are also relevant to the biological activity of

Sinomenine N-oxide.

The primary signaling pathways associated with the anti-inflammatory and antitumor effects of

sinomenine and its derivatives include:

NF-κB Signaling Pathway: Plays a crucial role in regulating inflammatory responses and cell

survival.[1][8][9]

MAPK Signaling Pathway: Involved in cellular processes such as proliferation, differentiation,

and apoptosis.[1][8][9]

PI3K/Akt/mTOR Signaling Pathway: A critical pathway in regulating cell growth, survival, and

metabolism.[1][8]
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JAK/STAT Signaling Pathway: Essential for cytokine signaling and immune responses.[1][8]

[10][11]

Visualizing the Signaling Pathways
The following diagrams illustrate the key signaling pathways influenced by sinomenine and its

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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